4-[1-(1,1-dioxidotetrahydro-3-thienyl)-3-phenyl-1H-1,2,4-triazol-5-yl]-N-methyl-1,3-thiazol-2-amine

• IUPAC Name: 4-[2-(1,1-dioxothiolan-3-yl)-5-phenyl-1,2,4-triazol-3-yl]-N-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H17N5O2S2/c1-17-16-18-13(9-24-16)15-19-14(11-5-3-2-4-6-11)20-21(15)12-7-8-25(22,23)10-12/h2-6,9,12H,7-8,10H2,1H3,(H,17,18)
• InChI Key: ZSXMCVFGMQFAJL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CS1)C2=NC(=NN2C3CCS(=O)(=O)C3)C4=CC=CC=C4
• Molecular Formula: C16H17N5O2S2
• Molecular Weight: 375.5 g/mol

Description

The chemical compound is a part of a broader class of compounds known for their potential in various applications due to their unique structural features. These compounds often contain triazole, thiazole, and thiophene moieties, which are common in molecules exhibiting a wide range of biological activities and chemical properties.

Synthesis Analysis

Synthesis of related compounds typically involves multi-step chemical reactions starting from simple precursors. For example, the synthesis of thiazol-2-amine derivatives can be achieved through the condensation of benzylidene-thiazol-2-amines with hydrazine, followed by reduction processes. Such methodologies might be applicable for synthesizing the compound , given its structural similarities with documented compounds (Ye Jiao et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class is often characterized using X-ray diffraction techniques, revealing configurations that can form the basis for understanding the molecular structure of the target compound. These structures typically exhibit intermolecular hydrogen bonding and other non-covalent interactions that contribute to their stability and reactivity (Yan-An Li et al., 2012).

Chemical Reactions and Properties

Chemical properties are significantly influenced by the functional groups present in the molecule. For example, the presence of triazole and thiazole rings in a compound's structure has been associated with various chemical reactivities, including the ability to undergo nucleophilic substitution reactions and to act as ligands in forming coordination complexes (K. Sancak et al., 2007).

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical synthesis. Future research could explore the synthesis, properties, and potential applications of this compound.